4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin

• CAS RN: 16784-03-5
• Molecular Formula: C45H62N2O13
• Molecular Weight: 839 g/mol
• IUPAC Name: [(9E,19E,21E)-27-[2-[di(propan-2-yl)amino]-2-oxoethoxy]-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
• InChI: InChI=1S/C45H62N2O13/c1-21(2)47(22(3)4)33(49)20-57-32-19-30-40(53)35-34(32)36-42(28(10)39(35)52)60-45(12,43(36)54)58-18-17-31(56-13)25(7)41(59-29(11)48)27(9)38(51)26(8)37(50)23(5)15-14-16-24(6)44(55)46-30/h14-19,21-23,25-27,31,37-38,41,50-53H,20H2,1-13H3,(H,46,55)/b15-14+,18-17+,24-16+
• InChI Key: QHVUVGMQPCPTDZ-QMTLBGNESA-N
• Isomeric SMILES: CC1/C=C/C=C(/C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(O/C=C/C(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)\C
• SMILES: CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)C

Description

4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin is a synthetic derivative of the antibiotic rifamycin. It is a potent inhibitor of RNA polymerase, which is an essential enzyme for the transcription of bacterial DNA. The compound has been extensively studied for its potential applications in scientific research, particularly in the field of microbiology.

Mechanism of Action

The mechanism of action of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin involves the inhibition of bacterial RNA polymerase. The compound binds to the enzyme and prevents it from transcribing DNA into RNA. This leads to the inhibition of bacterial growth and replication.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin include the inhibition of bacterial RNA synthesis, which leads to the inhibition of bacterial growth and replication. The compound has been shown to be effective against a wide range of bacterial species, including Mycobacterium tuberculosis, which causes tuberculosis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin in lab experiments include its potent inhibitory activity against bacterial RNA polymerase, its broad-spectrum antimicrobial activity, and its relatively low toxicity to mammalian cells. However, the compound has some limitations, including its limited solubility in aqueous solutions and its susceptibility to degradation under certain conditions.

Future Directions

There are several future directions for the research and development of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin. These include:
1. The development of new derivatives of the compound with improved solubility and stability.
2. The study of the compound's effects on different bacterial species and its potential applications in the treatment of bacterial infections.
3. The investigation of the compound's mechanism of action at the molecular level, including its interactions with RNA polymerase and other cellular components.
4. The development of new antimicrobial agents based on the structure and activity of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin.
Conclusion:
In conclusion, 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin is a potent inhibitor of bacterial RNA polymerase with broad-spectrum antimicrobial activity. The compound has been extensively studied for its potential applications in scientific research, particularly in the field of microbiology. Further research is needed to fully understand the compound's mechanism of action and to develop new derivatives and antimicrobial agents based on its structure and activity.

Synthesis Methods

The synthesis of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin involves the modification of the rifamycin molecule to incorporate the dipropylamino and oxoethyl groups. The process is complex and requires the use of specialized equipment and reagents. The most commonly used method involves the reaction of rifamycin with dipropylamine and acetic anhydride in the presence of a catalyst such as sulfuric acid.

Scientific Research Applications

4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin has been used extensively in scientific research for its ability to inhibit bacterial RNA polymerase. The compound has been used to study the mechanisms of transcription and gene regulation in bacteria. It has also been used in the development of new antibiotics and antimicrobial agents.